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Compound of Interest

Compound Name: YKL-5-124

Cat. No.: B8180869

Get Quote

Executive Summary: The Science of Safety
YKL-5-124 is not a standard biochemical reagent; it is a potent, selective, and irreversible

covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1] Unlike reversible inhibitors that

wash out, YKL-5-124 forms a permanent covalent bond with the Cys312 residue of CDK7.

Why this matters for safety: The same chemical mechanism that makes YKL-5-124 a powerful

tool for studying transcriptional addiction and cell cycle arrest—its electrophilic acrylamide

"warhead"—makes it a potential sensitizer and long-acting toxicant. Once it binds to a protein

target in your body, it does not dissociate. Therefore, our safety protocols are designed not just

to prevent acute exposure, but to eliminate the risk of cumulative, irreversible biological

modification.

This guide synthesizes field-proven handling logistics with rigorous safety engineering to

ensure experimental integrity and researcher protection.

Risk Assessment & Hazard Identification
Treat as a High Potency Active Pharmaceutical Ingredient (HPAPI) until full toxicological data

proves otherwise.
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Hazard Category
Classification
(Precautionary)

Mechanism of Risk

Acute Toxicity Category 3 (Oral/Dermal)

Potent inhibition of

CDK7/Mat1/CycH complex

(IC50 = 9.7 nM).[1]

Reproductive Toxicity Category 1B

CDK7 is essential for cell cycle

progression (G1/S transition);

inhibition is teratogenic.

Skin Sensitization Category 1

Acrylamide warhead can form

hapten-protein adducts,

leading to immune

sensitization.

Target Organ Toxicity STOT-RE (Liver/Kidney)

Reactive metabolites from the

acrylamide moiety may

accumulate in filtration organs.

Personal Protective Equipment (PPE) Matrix
This protocol uses a "Double-Barrier" system to prevent permeation, specifically addressing the

solubility of YKL-5-124 in DMSO, a solvent known for carrying solutes through the skin.
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PPE Component Specification Rationale

Primary Gloves Nitrile (4 mil)

Inner layer. Provides tactile

sensitivity and basic chemical

resistance.

Secondary Gloves
Nitrile (Extended Cuff, 8 mil) or

Silver Shield™

Outer layer. The "Sacrificial

Barrier." Immediately remove if

splashed. Note: Latex is

permeable to DMSO and

strictly prohibited.

Respiratory Fume Hood (Class II)

Primary containment.

N95/P100 respirators are

insufficient for volatile solvent

vapors carrying potent solids.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

due to the risk of aerosolized

DMSO droplets during

pipetting.

Body Protection
Tyvek® Lab Coat (or

equivalent)

Non-woven material prevents

saturation. Cotton coats

absorb spills and hold toxins

against the skin.

Operational Protocol: Preparation & Handling
This workflow is designed to maintain the anhydrous integrity of the compound (preventing

hydrolysis of the acrylamide warhead) while maximizing safety.

Step 1: Retrieval & Thawing[2]
Protocol: Retrieve YKL-5-124 from -80°C storage.

Critical Step: Place the vial in a desiccator and allow it to warm to Room Temperature (RT)

for at least 30 minutes before opening.
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Why? Opening a cold vial introduces atmospheric moisture, which condenses and

hydrolyzes the acrylamide warhead, reducing potency and altering the IC50 data.

Step 2: Weighing & Solubilization
Solvent: Use Anhydrous DMSO (Dimethyl Sulfoxide), Grade ≥99.9%.

Solubility Limit: ~100 mg/mL (193.94 mM).[2]

Procedure:

Work inside a certified chemical fume hood.

Weigh solid powder using an anti-static gun to prevent aerosolization.

Add DMSO slowly down the side of the vial.

Vortex briefly (5-10 seconds) until clear. Do not sonicate unless necessary, as heat

degrades the covalent warhead.

Step 3: Aliquoting & Storage
Never store the bulk stock at 4°C. Repeated freeze-thaw cycles fracture the covalent

reactivity.

Action: Aliquot immediately into single-use volumes (e.g., 10 µL or 50 µL).

Storage: Store aliquots at -80°C (stable for 6 months). -20°C is acceptable for only 1 month.

[3]

Visualization: Handling Workflow
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Caption: Operational workflow emphasizing moisture control and exposure prevention points.

Mechanism of Action & Safety Implications
To understand the handling requirements, one must visualize the molecular behavior of YKL-5-
124. The diagram below illustrates the "Covalent Commitment," where the drug permanently

modifies the target. This permanence is why skin contact is non-negotiable—the drug does not

"wash out" of your proteins easily.
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Caption: The irreversible binding mechanism (Michael Addition) underscores the need for strict

barrier protection.

Waste Disposal & Decontamination
Liquid Waste (Stock Solutions)

Do not pour down the drain.[4]

Collect in a dedicated "Cytotoxic/High Potency" waste stream container (usually yellow or

specifically labeled).

Deactivation: While no specific chemical "quencher" is standard for acrylamides in this

context, treating waste with 10% Bleach (Sodium Hypochlorite) for 24 hours can help

degrade biological activity before incineration, though incineration is the only guaranteed

disposal method.
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Solid Waste (Tips, Tubes, Vials)
Dispose of all pipette tips, gloves, and empty vials in a double-bagged biohazard/chemical

burn box.

Label clearly: "Contains Covalent Kinase Inhibitor - Toxic."

Spill Response
Evacuate the immediate area if the spill is >5 mL of stock solution.

Don PPE: Double gloves, goggles, lab coat.

Absorb: Use absorbent pads or vermiculite. Do not use paper towels alone (they promote

evaporation).

Clean: Wipe the area with 100% Ethanol or Isopropanol (to solubilize the lipophilic drug),

followed by a soap and water wash.

Dispose: All cleanup materials go into the hazardous waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b8180869?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/literature/ykl-5-124-is-a-selective-irreversible-and-covalent-cdk7-inhibitor.html
https://www.selleckchem.com/products/ykl5-124.html
https://www.medchemexpress.com/ykl-5-124.html
https://www.merckmillipore.com/Web-CN-Site/zh_CN/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-109099&DocumentType=MSD&DocumentId=109099_SDS_MT_EN.PDF&DocumentUID=392008&Language=EN&Country=MT&Origin=null
https://www.tocris.com/products/ykl-5-124_7157
https://www.benchchem.com/product/b8180869/docs#personal-protective-equipment-operational-guide-handling-ykl-5-124
https://www.benchchem.com/product/b8180869/docs#personal-protective-equipment-operational-guide-handling-ykl-5-124
https://www.benchchem.com/product/b8180869/docs#personal-protective-equipment-operational-guide-handling-ykl-5-124
https://www.benchchem.com/product/b8180869/docs#personal-protective-equipment-operational-guide-handling-ykl-5-124
https://www.benchchem.com/product/b8180869?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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